Cas no 55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea)

55304-10-4 structure
Product Name:3-(3-Isopropylphenyl)-1,1-dimethylurea
CAS No:55304-10-4
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:1078372
PubChem ID:15239457
3-(3-Isopropylphenyl)-1,1-dimethylurea Properties
Names and Identifiers
-
- 3-(3-Isopropylphenyl)-1,1-dimethylurea
- 1,1-dimethyl-3-(3-propan-2-ylphenyl)urea
- 55304-10-4
- SCHEMBL9292136
- N,N-Dimethyl-N'-[3-(propan-2-yl)phenyl]urea
- Urea, N,N-dimethyl-N'-[3-(1-methylethyl)phenyl]-
- DB-314490
- DTXSID80570377
-
- InChIKey: QWZWEJVCSVTACA-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H18N2O/c1-9(2)10-6-5-7-11(8-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
- SMILES: CC(C)C1=CC(=CC=C1)NC(=O)N(C)C
Computed Properties
- Exact Mass: 206.14204
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 206.141913202g/mol
- Heavy Atom Count: 15
- Complexity: 214
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
3-(3-Isopropylphenyl)-1,1-dimethylurea Suppliers
BEI JING XIN HENG YAN Technology Co., Ltd.
(CAS:55304-10-4)
MR./MRS.:WANG JING LI
Phone:13426091577
Email:ws@hibio-e.com
3-(3-Isopropylphenyl)-1,1-dimethylurea Related Literature
-
2. Front cover
-
Ayaka Matsuzaki,Takahiro Masuko,Jun-ichi Kikuchi Dalton Trans., 2013,42, 6410-6416
-
Samuel L. C. Moors,El Amine Mernissi Cherigui,Herman Terryn,Johan Deconinck,Jon Ustarroz,Frank De Proft Nanoscale Adv., 2019,1, 2847-2856
-
Eduardo A. Gautier,Marta A. Bavio,Mauricio A. Fernández Anal. Methods, 2015,7, 10452-10456
-
Bart A. De Moor,Marie-Françoise Reyniers,Guy B. Marin Phys. Chem. Chem. Phys., 2009,11, 2939-2958
-
Ying Xu,Yi Wang,Cuiping Zhang,Xue Qin Analyst, 2015,140, 7868-7875
-
Pagidi Sudhakar,Kalluvettukuzhy K. Neena,Pakkirisamy Thilagar J. Mater. Chem. C, 2017,5, 6537-6546
-
Yonghong Xu,Jihong Jiang,Huimin Bu,Pengcheng Zhu,Jiebang Jiang,Yejiao Wu,Rongpeng Li Anal. Methods, 2020,12, 620-629
Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent
